Cas no 93254-86-5 (3'-Methyl-[1,1'-biphenyl]-3-ol)

3'-Methyl-[1,1'-biphenyl]-3-ol is a biphenyl derivative featuring a hydroxyl group at the 3-position and a methyl substituent at the 3'-position of the biphenyl scaffold. This compound is of interest in organic synthesis and pharmaceutical research due to its structural versatility, serving as a key intermediate in the preparation of more complex molecules. The presence of both hydroxyl and methyl groups enhances its reactivity, enabling selective functionalization for applications in ligand design, material science, and medicinal chemistry. Its well-defined aromatic structure contributes to stability, making it suitable for use in controlled reactions and as a building block for advanced chemical synthesis.
3'-Methyl-[1,1'-biphenyl]-3-ol structure
93254-86-5 structure
Product Name:3'-Methyl-[1,1'-biphenyl]-3-ol
CAS No:93254-86-5
MF:C13H12O
MW:184.233783721924
MDL:MFCD06802318
CID:1092855
PubChem ID:20099947
Update Time:2025-10-05

3'-Methyl-[1,1'-biphenyl]-3-ol Chemical and Physical Properties

Names and Identifiers

    • 3'-Methyl-[1,1'-biphenyl]-3-ol
    • 3-(3-methylphenyl)phenol
    • 3'-METHYL[1,1'-BIPHENYL]-3-OL
    • 3'-Methylbiphenyl-3-ol
    • BB 0223381
    • AKOS002678720
    • DTXSID80602460
    • SCHEMBL1029701
    • BS-33228
    • 93254-86-5
    • MFCD06802318
    • CS-0208252
    • XABKCKBNYAFHGB-UHFFFAOYSA-N
    • [1,1'-Biphenyl]-3-ol, 3'-methyl-
    • MDL: MFCD06802318
    • Inchi: 1S/C13H12O/c1-10-4-2-5-11(8-10)12-6-3-7-13(14)9-12/h2-9,14H,1H3
    • InChI Key: XABKCKBNYAFHGB-UHFFFAOYSA-N
    • SMILES: OC1=CC=CC(=C1)C1C=CC=C(C)C=1

Computed Properties

  • Exact Mass: 184.089
  • Monoisotopic Mass: 184.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 20.2A^2

3'-Methyl-[1,1'-biphenyl]-3-ol Pricemore >>

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